[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea

• IUPAC Name: [1-[1-(2,6-difluorophenyl)ethyl]piperidin-4-yl]urea
• InChI: InChI=1S/C14H19F2N3O/c1-9(13-11(15)3-2-4-12(13)16)19-7-5-10(6-8-19)18-14(17)20/h2-4,9-10H,5-8H2,1H3,(H3,17,18,20)
• InChI Key: NMFCAJHHRAKNHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1F)F)N2CCC(CC2)NC(=O)N
• Molecular Formula: C14H19F2N3O
• Molecular Weight: 283.32 g/mol

Description

[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of various enzymes and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is complex and involves the inhibition of various enzymes. It has been found to be a potent inhibitor of PDE5, PDE10, PDE11, and PDE2. The inhibition of these enzymes leads to an increase in the levels of cyclic guanosine monophosphate (cGMP) and cyclic adenosine monophosphate (cAMP), which are important signaling molecules in the body. The increase in the levels of these molecules leads to various physiological effects, including vasodilation, anti-inflammatory effects, and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been found to be effective in the treatment of various neurological disorders, including Huntington's disease, Parkinson's disease, and schizophrenia. It has also shown potential in the treatment of cancer, inflammation, and cardiovascular diseases. The increase in the levels of cGMP and cAMP leads to various physiological effects, including vasodilation, anti-inflammatory effects, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea has several advantages for lab experiments. It is a potent inhibitor of various enzymes, and its mechanism of action is well understood. It has shown promising results in the treatment of various diseases, and its potential for future drug development is significant. However, this compound also has limitations. Its synthesis is complex and requires several steps, which can be time-consuming and expensive. Additionally, its effects on the body are not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are several future directions for [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea. One potential direction is the development of new drugs based on its structure and mechanism of action. Another direction is the investigation of its effects on other diseases, including autoimmune diseases and infectious diseases. Additionally, more research is needed to determine its safety and efficacy, and to determine the optimal dosage and administration for clinical use.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown significant potential in the treatment of various diseases. Its mechanism of action is well understood, and it has several advantages for lab experiments. However, more research is needed to determine its safety and efficacy, and to determine its optimal use in clinical settings. The future directions for this compound are significant, and it has the potential to be a valuable tool in the field of medicinal chemistry.

Synthesis Methods

The synthesis of [1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea is a complex process that involves several steps. The first step involves the reaction of 2,6-difluorobenzyl chloride with piperidine to form 1-[1-(2,6-difluorophenyl)ethyl]piperidine. This compound is then reacted with cyanic acid to form this compound.

Scientific Research Applications

[1-[1-(2,6-Difluorophenyl)ethyl]piperidin-4-yl]urea has shown promising results in the treatment of various diseases. It is a potent inhibitor of various enzymes, including but not limited to, PDE5, PDE10, PDE11, and PDE2. It has been found to be effective in the treatment of various neurological disorders, including Huntington's disease, Parkinson's disease, and schizophrenia. It has also shown potential in the treatment of cancer, inflammation, and cardiovascular diseases.